molecular formula C15H16N2O3S B4793685 5-(3-allyl-4-hydroxy-5-methoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone

5-(3-allyl-4-hydroxy-5-methoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone

Cat. No. B4793685
M. Wt: 304.4 g/mol
InChI Key: BBWPFTZZQWOYDI-YRNVUSSQSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(3-allyl-4-hydroxy-5-methoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as "AHMIT" and has been extensively studied for its biological and chemical properties.

Mechanism of Action

The mechanism of action of AHMIT is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. AHMIT has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins. It has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor involved in the regulation of inflammation. AHMIT has also been shown to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
AHMIT has been shown to possess various biochemical and physiological effects. It has been shown to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been shown to possess herbicidal properties. AHMIT has been shown to inhibit the activity of various enzymes and signaling pathways, including COX-2, NF-κB, and topoisomerase II. AHMIT has also been shown to induce apoptosis in cancer cells and to inhibit the growth of bacteria.

Advantages and Limitations for Lab Experiments

AHMIT has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has been extensively studied for its biological and chemical properties, and its mechanism of action is well-understood. AHMIT also possesses multiple potential applications in various fields, including medicine, agriculture, and industry. However, there are also limitations to using AHMIT in lab experiments. It is a synthetic compound that may not accurately represent the properties of natural compounds. Additionally, the effects of AHMIT may vary depending on the cell type or organism being studied.

Future Directions

There are several future directions for the study of AHMIT. One potential direction is the further study of its anti-inflammatory, anti-cancer, and anti-bacterial properties. AHMIT has shown promise in these areas, and further research could lead to the development of new drugs or treatments. Another potential direction is the study of AHMIT's potential use in agriculture as a herbicide. AHMIT has shown promise in this area, and further research could lead to the development of new, more sustainable herbicides. Finally, the study of AHMIT's potential use in industry as a dye or corrosion inhibitor is another potential direction for future research. Overall, the study of AHMIT has the potential to lead to significant advancements in various fields.

Scientific Research Applications

AHMIT has been extensively studied for its potential applications in various fields such as medicine, agriculture, and industry. In medicine, AHMIT has been shown to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. In agriculture, AHMIT has been shown to possess herbicidal properties, and it has been studied as a potential alternative to traditional herbicides. In industry, AHMIT has been studied for its potential use as a dye and as a corrosion inhibitor.

properties

IUPAC Name

(5E)-5-[(4-hydroxy-3-methoxy-5-prop-2-enylphenyl)methylidene]-3-methyl-2-sulfanylideneimidazolidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16N2O3S/c1-4-5-10-6-9(8-12(20-3)13(10)18)7-11-14(19)17(2)15(21)16-11/h4,6-8,18H,1,5H2,2-3H3,(H,16,21)/b11-7+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BBWPFTZZQWOYDI-YRNVUSSQSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)C(=CC2=CC(=C(C(=C2)OC)O)CC=C)NC1=S
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN1C(=O)/C(=C\C2=CC(=C(C(=C2)OC)O)CC=C)/NC1=S
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

304.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-[(3-Allyl-4-hydroxy-5-methoxyphenyl)methylene]-3-methyl-2-thioxotetrahydro-4H-imidazol-4-one

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-(3-allyl-4-hydroxy-5-methoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone
Reactant of Route 2
Reactant of Route 2
5-(3-allyl-4-hydroxy-5-methoxybenzylidene)-3-methyl-2-thioxo-4-imidazolidinone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.